Cas no 74124-04-2 (O-(cyclopropylmethyl)hydroxylamine;hydrochloride)

• Product Name: O-(cyclopropylmethyl)hydroxylamine;hydrochloride
• CAS No: 74124-04-2
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD08689925
• CID: 555472
• PubChem ID: 11557279
• Update Time: 2025-11-01

O-(cyclopropylmethyl)hydroxylamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-(Cyclopropylmethyl)hydroxylamine hydrochloride
• O-Cyclopropylmethyl-hydroxylamine, Hydrochloride
• Hydroxylamine,O-(cyclopropylmethyl)-, hydrochloride (1:1)
• O-Cyclopropyl hydroxylamine
• Cyclopropylmethoxyamine hydrochloride
• Cyclopropyl methoxylamine hydrochloride
• O-Cyclopropylmethyl-hydroxylamine hydrochloride
• O-Cyclopropylmethyl-hydroxylamine HCl
• AK110167
• Hydroxylamine, O-(cyclopropylmethyl)-, hydrochloride
• Cyclopropyl methoxylamine, HCl
• HMMFZNBOQJOULD-UHFFFAOYSA-N
• O-Cyclopropylmethylhydroxylamine HCl
• O-Cyclopropylmethyl-hydroxylamineHCl
• Cyclopropy
• O-(cyclopropylmethyl)hydroxylamine;hydrochloride
• O-(Cyclopropylmethyl)hydroxylamine HCl
• o-(cyclopropylmethyl)-hydroxylaminehydrochloride
• 3,4,9,10-perylene tetracarboxylic acid diimide
• DTXSID80468503
• AKOS015844146
• O-(Cyclopropylmethyl)hydroxylamine--hydrogen chloride (1/1)
• Cyclopropylmethoxyamine, Hydrochloride
• MFCD08689925
• F2108-0173
• O-(cyclopropylmethyl)-hydroxylamine hydrochloride
• FT-0649759
• DS-4528
• Cyclopropylmethoxylamine, Hydrochloride
• CS-W019324
• SY101356
• EN300-211437
• SCHEMBL218217
• AC-8536
• 74124-04-2
• O-cyclopropylmethylhydroxylamine hydrochloride

• MDL： MFCD08689925
• Inchi： 1S/C4H9NO.ClH/c5-6-3-4-1-2-4;/h4H,1-3,5H2;1H
• InChI Key： HMMFZNBOQJOULD-UHFFFAOYSA-N
• SMILES： Cl.O(CC1CC1)N

Computed Properties

• Exact Mass: 123.04500
• Monoisotopic Mass: 123.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 42.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: No data available
• Melting Point: 165-168 ºC
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 35.25000
• LogP: 1.78900
• Vapor Pressure: No data available

O-(cyclopropylmethyl)hydroxylamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on O-(cyclopropylmethyl)hydroxylamine;hydrochloride

O-(Cyclopropylmethyl)Hydroxylamine Hydrochloride (CAS No. 74124-04-2): Structural Insights and Emerging Applications in Chemical Biology and Drug Design

O-(Cyclopropylmethyl)hydroxylamine hydrochloride, identified by the Chemical Abstracts Service registry number CAS 74124-04-2, is an organohydroxyamine derivative with a unique structural configuration. This compound features a cyclopropylmethyl group (cyclopropane-methane substituent) covalently linked to the oxygen atom of a hydroxylamine (NH₂OH) core via an ether bond, followed by protonation with a chloride counterion. The introduction of this strained cyclopropane ring imparts distinct physicochemical properties and reactivity profiles compared to its linear analogs, making it a subject of interest in both academic research and industrial applications.

The stereochemistry and electronic distribution of the cyclopropyl moiety in CAS 74124-04-0--

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